Cas no 2225171-90-2 (1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid)

• Product Name: 1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid
• CAS No: 2225171-90-2
• MF: C₁₀H₁₀BFN₂O₂
• MW: 220.01
• CID: 5142307
• PubChem ID: 66521547
• Update Time: 2025-11-02

1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid
• AKOS015947063
• 2225171-90-2
• (1-(4-Fluoro-2-methylphenyl)-1H-pyrazol-4-yl)boronic acid

• Inchi： 1S/C10H10BFN2O2/c1-7-4-9(12)2-3-10(7)14-6-8(5-13-14)11(15)16/h2-6,15-16H,1H3
• InChI Key： WKYBWTPEJQNEHE-UHFFFAOYSA-N
• SMILES： B(C1=CN(C2=CC=C(F)C=C2C)N=C1)(O)O

Computed Properties

• Exact Mass: 220.0819359g/mol
• Monoisotopic Mass: 220.0819359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid

1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid (CAS 2225171-90-2): A Versatile Boronic Acid Derivative for Modern Chemical Applications

In the realm of organic synthesis and pharmaceutical research, 1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid (CAS 2225171-90-2) has emerged as a valuable building block for complex molecular architectures. This boronic acid derivative combines the unique properties of a fluorinated aromatic system with the reactivity of a pyrazole boronic acid, making it particularly useful in cross-coupling reactions and medicinal chemistry applications.

The compound's structural features include a 2-methyl-4-fluorophenyl group attached to a pyrazole ring bearing a boronic acid functionality at the 4-position. This arrangement provides both steric and electronic effects that influence its reactivity in various chemical transformations. Researchers frequently search for information about "pyrazole boronic acid synthesis" and "fluorophenyl boronic acid applications", reflecting the growing interest in this class of compounds.

Recent trends in chemical research highlight the importance of 1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid in Suzuki-Miyaura coupling reactions, one of the most widely used methods for carbon-carbon bond formation. The compound's stability and reactivity profile make it suitable for constructing complex molecules with potential biological activity. Questions like "how to store pyrazole boronic acids" and "best solvents for boronic acid reactions" frequently appear in scientific forums, indicating practical concerns among researchers working with these materials.

The pharmaceutical industry has shown particular interest in derivatives of 1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid due to their potential as kinase inhibitors and other therapeutic agents. The presence of both fluorine and the pyrazole moiety contributes to enhanced metabolic stability and binding affinity in many drug candidates. Search queries such as "fluorophenyl pyrazole medicinal chemistry" and "boronic acid drug development" demonstrate this growing application area.

From a synthetic chemistry perspective, the compound offers several advantages. The boronic acid group enables efficient cross-coupling reactions, while the fluorine atom provides opportunities for further functionalization through nucleophilic aromatic substitution. Many researchers inquire about "purification methods for aromatic boronic acids" and "handling precautions for fluorinated compounds", reflecting the practical challenges in working with these specialized chemicals.

Material science applications have also benefited from derivatives of 1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid, particularly in the development of organic electronic materials and sensors. The compound's ability to form stable complexes with various diols has led to its use in glucose sensing and other analytical applications. Online searches for "boronic acid sensors" and "fluorinated organic semiconductors" often lead to discussions about related compounds.

In analytical chemistry, the unique spectroscopic properties of 1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid make it useful as a reference standard and for method development. The fluorine atom provides a convenient NMR handle (19F), while the boronic acid moiety can be exploited for selective detection methods. Common technical questions include "NMR characterization of pyrazole boronic acids" and "HPLC methods for boronic acid analysis".

The stability and handling characteristics of 1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid are frequently discussed topics. While the compound is generally stable under ambient conditions, proper storage in cool, dry environments is recommended to maintain its reactivity. Search terms like "boronic acid stability" and "pyrazole derivative storage" reflect these practical considerations in laboratory settings.

Future research directions for 1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid may explore its potential in catalytic applications, advanced material synthesis, and as a scaffold for bioactive molecule development. The compound's versatility continues to attract attention across multiple disciplines, as evidenced by increasing publications and patent applications featuring this fluorophenyl pyrazole boronic acid derivative.

For researchers working with 1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid, understanding its physicochemical properties is crucial. The compound typically appears as a white to off-white crystalline powder, with solubility characteristics that vary significantly depending on the solvent system. Technical queries about "solubility of fluorinated boronic acids" and "crystallization of pyrazole derivatives" are common among scientists characterizing these materials.

The commercial availability of 1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid has increased in recent years, reflecting its growing importance in chemical research. Suppliers often provide detailed specifications including purity levels (typically ≥95% by HPLC) and appropriate analytical data. Potential buyers frequently search for "CAS 2225171-90-2 suppliers" and "high purity boronic acids" when sourcing this material.

Environmental and safety considerations for 1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this compound. Safety-related searches such as "boronic acid safety data" and "fluorophenyl compound handling" provide important information for researchers.

In conclusion, 1-(2-Methyl-4-fluorophenyl)-1H-pyrazole-4-boronic acid (CAS 2225171-90-2) represents a valuable tool for modern chemical synthesis, with applications spanning pharmaceutical development, materials science, and analytical chemistry. Its unique combination of fluorinated aromatic and boronic acid functionalities continues to inspire innovative research across multiple scientific disciplines.